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Compound of Interest

Compound Name: GSK8814

Cat. No.: B607871

Essential Safety and Handling Guide for
GSK8814

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for
the potent and selective ATAD2 bromodomain inhibitor, GSK8814. The following procedural
guidance is intended to ensure the safe and effective use of this compound in a laboratory
setting. While GSK8814 is shipped as a non-hazardous chemical, adherence to standard
laboratory safety protocols is crucial.

Personal Protective Equipment (PPE)

Proper personal protective equipment is paramount when handling any chemical compound.
For GSK8814, the following PPE is recommended as a minimum standard:
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PPE Category Item Specifications

Double-gloving is
Hand Protection Nitrile Gloves recommended. Change gloves

immediately if contaminated.

) Safety Glasses with Side Must be worn at all times in the
Eye Protection _
Shields or Goggles laboratory.

Fully buttoned to protect skin

Body Protection Laboratory Coat ]
and personal clothing.
Not generally required for Use a certified respirator if
Respiratory Protection small quantities in a well- creating aerosols or handling
ventilated area. large quantities.
i Shoes should fully cover the
Foot Protection Closed-toe Shoes

feet.

Operational and Disposal Plans

Handling and Storage:

GSK8814 is a solid powder that is soluble in DMSO.[1] For short-term storage, it can be kept at
0-4°C for days to weeks.[1] For long-term storage, it is recommended to store the compound at
-20°C for months to years.[1] Stock solutions should be stored at -20°C and used within one
month, or at -80°C for up to six months.[2] Aliquot solutions to avoid multiple freeze-thaw
cycles.[3]

Spill Management:

In the event of a spill, wear appropriate PPE, including double nitrile gloves, a lab coat, and
safety glasses. For a small spill of the solid, gently sweep the material to avoid creating dust
and place it in a sealed container for disposal. For a solution spill, absorb the liquid with an
inert material (e.g., vermiculite, sand, or earth) and place it in a sealed container for disposal.
Clean the spill area with a suitable solvent and then with soap and water.

Disposal:
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Dispose of waste GSK8814 and contaminated materials in accordance with all applicable
federal, state, and local regulations. Unused material should be disposed of as chemical waste.
Do not pour down the drain.

Experimental Protocols

GSK8814 is a potent and selective inhibitor of the ATAD2 bromodomain with an IC50 of 0.059
UM.[2] It shows over 500-fold selectivity for ATAD2 over BRD4 BD1.[2] The following is a
generalized protocol for a cellular assay to evaluate the effect of GSK8814 on cancer cell
viability.

Cell Viability Assay (MTT Assay):

o Cell Seeding: Seed cancer cells (e.g., LNCaP) in a 96-well plate at a density of 5,000-10,000
cells per well and incubate for 24 hours to allow for cell attachment.

o Compound Preparation: Prepare a stock solution of GSK8814 in DMSO.[1] Create a serial
dilution of GSK8814 in cell culture media to achieve the desired final concentrations (e.g., 10
nM to 10 uM).

o Cell Treatment: Remove the old media from the wells and add 100 pL of the media
containing the different concentrations of GSK8814. Include a vehicle control (DMSO) and a
positive control for cell death.

¢ Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified incubator with 5%
CO2.

e MTT Addition: Add 10 pL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4
hours at 37°C.

e Formazan Solubilization: Remove the media and add 100 pL of DMSO to each well to
dissolve the formazan crystals.

o Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

o Data Analysis: Calculate the cell viability as a percentage of the vehicle-treated control and
determine the IC50 value of GSK8814.
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Mechanism of Action Visualization

The following diagram illustrates the proposed mechanism of action of GSK8814 as an ATAD2
bromodomain inhibitor.
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GSK8814 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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